N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-20-15-9-8-13(10-12(15)11-17(20)21)19-18(22)14-6-4-5-7-16(14)23-2/h4-10H,3,11H2,1-2H3,(H,19,22)
• InChI Key: KQGHZWMEYGBESY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide (EMIMB) is a small molecule that has become increasingly popular in the scientific research community due to its unique properties. EMIMB has been studied for its potential applications in drug discovery, biochemistry, and physiology, as well as its potential for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide is not yet fully understood. However, it is believed that the molecule binds to proteins, which in turn leads to changes in the structure and/or function of the protein. This binding can lead to the activation or inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide are not yet fully understood. However, it is believed that the molecule can affect the activity of certain enzymes, as well as the expression of certain genes. Additionally, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide in laboratory experiments is its low cost and ease of synthesis. Additionally, the molecule is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide in laboratory experiments. For example, the molecule can be difficult to purify due to its low solubility in water. Additionally, the mechanism of action of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide is not yet fully understood, which can limit its utility in certain experiments.

Future Directions

There are several potential future directions for research on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide. These include further elucidation of the mechanism of action of the molecule, as well as further investigation of its potential therapeutic applications. Additionally, further research could be conducted to explore the potential of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide as a drug delivery system, as well as its potential for use in diagnostics and imaging. Finally, further research could be conducted to explore the potential of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide for use in the development of new drugs and therapies.

Synthesis Methods

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide can be synthesized in a two-step process. The first step involves the reaction of 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)methanesulfonate with 2-methoxybenzamide in the presence of a base, such as sodium hydroxide, to form the desired product. The second step involves the purification of the product by recrystallization.

Scientific Research Applications

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide has been studied for its potential applications in drug discovery, biochemistry, and physiology. In drug discovery, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide has been used to study the binding of ligands to proteins, as well as to identify new drug candidates. In biochemistry and physiology, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzamide has been used to study the structure and function of proteins, as well as to investigate the mechanisms of action of various compounds.